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Compound of Interest

Compound Name: 2-Ethylhexanoic acid

Cat. No.: B157314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
structure, synthesis, and biological interactions of 2-Ethylhexanoic acid (2-EHA). The
information is curated for professionals in research, scientific, and drug development fields,
with a focus on detailed data presentation, experimental methodologies, and visual
representations of key processes.

Chemical Structure and Identification

2-Ethylhexanoic acid is a branched-chain carboxylic acid. Its structure consists of a six-
carbon hexanoic acid backbone with an ethyl group attached to the alpha-carbon (the carbon
adjacent to the carboxyl group).[1] This chiral center means that 2-EHA exists as a racemic
mixture of two enantiomers: (R)-2-ethylhexanoic acid and (S)-2-ethylhexanoic acid, though
it is typically supplied as a racemate.[2]

The molecular formula for 2-Ethylhexanoic acid is CsH1602.[2] Key identifiers for this
compound are provided in the table below.
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Identifier Value
CAS Number 149-57-5[2]
Molecular Weight 144.21 g/mol [2]
IUPAC Name 2-Ethylhexanoic acid
a-Ethylhexanoic acid, 2-Ethylcaproic acid,
Synonyms . .
Butylethylacetic acid[1]
SMILES CCcCcCc(cC)c(=0)0
InChl=1S/C8H1602/c1-3-5-6-7(4-
InChl

2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)

Physicochemical Properties

2-Ethylhexanoic acid is a colorless to light yellow, viscous liquid with a mild odor.[3] It is a

combustible liquid, though it may require some effort to ignite.[3] A summary of its key

physicochemical properties is presented in the following table.

Property Value Reference
Appearance Colorless to light yellow liquid [3]
Odor Mild [3]
Density 0.903 g/mL at 25 °C [2]
Melting Point -59 °C [2]
Boiling Point 228 °C [2]

Solubility in water

Slightly soluble (1.4 g/L at 25
OC)

[3]

Solubility in organic solvents

Soluble in alcohol, ether, and

acetone
pKa 4.819 [2]
Refractive Index (n20/D) 1.425 [2]
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Synthesis of 2-Ethylhexanoic Acid

The industrial production of 2-Ethylhexanoic acid typically starts from propylene.[2] The
overall process involves several key steps, which are outlined in the diagram below.
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Industrial Synthesis of 2-Ethylhexanoic Acid.

Experimental Protocol: Laboratory Scale Synthesis from
2-Ethylhexanal

A common laboratory-scale synthesis involves the oxidation of 2-ethylhexanal. The following is
a representative protocol:

Materials:

o 2-Ethylhexanal

e Solvent (e.g., isobutanol)

o Catalyst (e.g., N-hydroxyphthalimide)

e Oxygen or air source

o Reaction vessel (e.g., two-necked flask) with a magnetic stirrer and reflux condenser
o Gas burette to monitor oxygen uptake

e Heating and cooling system (e.g., oil bath)

Procedure:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b157314?utm_src=pdf-body
https://www.benchchem.com/product/b157314?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Ethylhexanoic_acid
https://www.benchchem.com/product/b157314?utm_src=pdf-body-img
https://www.benchchem.com/product/b157314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e To a two-necked flask equipped with a magnetic stirrer and a reflux condenser connected to
a gas burette, add 2-ethylhexanal, the chosen solvent, and the catalyst.

e The reaction flask is placed in an oil bath to maintain a constant temperature (e.g., 60-80
°C).

e The system is flushed with oxygen, and the gas burette is filled with oxygen at atmospheric
pressure.

e The reaction mixture is stirred, and the uptake of oxygen is monitored over time.

e The reaction is typically allowed to proceed for several hours until the consumption of
oxygen ceases.

e Upon completion, the reaction mixture is cooled to room temperature.
e The product, 2-Ethylhexanoic acid, can be isolated by distillation under reduced pressure.

Analysis: The conversion of 2-ethylhexanal and the selectivity for 2-Ethylhexanoic acid are
determined by gas chromatography (GC) analysis of the reaction mixture.

Spectroscopic Characterization

The structure of 2-Ethylhexanoic acid can be confirmed using various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR): A typical *H NMR spectrum of 2-Ethylhexanoic acid will show
characteristic signals for the different types of protons present in the molecule. The carboxylic
acid proton will appear as a broad singlet at a high chemical shift (typically >10 ppm). The
proton on the alpha-carbon will be a multiplet, and the protons of the ethyl and butyl chains will
have distinct chemical shifts and splitting patterns.

13C NMR (Carbon NMR): The 3C NMR spectrum will display eight distinct signals
corresponding to the eight carbon atoms in the molecule. The carbonyl carbon of the carboxylic
acid will be observed at a high chemical shift (typically >170 ppm).
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Experimental Protocol for NMR Spectroscopy:

o Sample Preparation: Dissolve a small amount of 2-Ethylhexanoic acid (typically 5-10 mg) in
a deuterated solvent (e.g., CDCls, D20) in an NMR tube.

e Instrument: Use a standard NMR spectrometer (e.g., 400 MHz).
o Acquisition: Acquire the *H and 3C NMR spectra using standard pulse sequences.

e Processing: Process the raw data (Fourier transformation, phasing, and baseline correction)
to obtain the final spectra.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Ethylhexanoic acid is characterized by a very broad absorption band in
the region of 2500-3300 cm~! due to the O-H stretching of the hydrogen-bonded carboxylic
acid dimer. A strong, sharp absorption band around 1700-1725 cm~? corresponds to the C=0
stretching of the carbonyl group.

Experimental Protocol for IR Spectroscopy (Liquid Sample):

Sample Preparation: Place a drop of neat 2-Ethylhexanoic acid between two salt plates
(e.g., NaCl or KBr).

Instrument: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition: Record the spectrum over the standard mid-IR range (e.g., 4000-400 cm™1).

Analysis: Identify the characteristic absorption bands for the functional groups.

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern
of 2-Ethylhexanoic acid. The molecular ion peak ([M]*) would be observed at m/z = 144.

Experimental Protocol for GC-MS:

o Sample Preparation: Dilute a sample of 2-Ethylhexanoic acid in a suitable volatile solvent.
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e Instrument: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

o Chromatography: Inject the sample into the GC, where it is vaporized and separated on a
capillary column.

e Mass Analysis: As the compound elutes from the GC column, it enters the mass
spectrometer, where it is ionized (e.g., by electron ionization), and the resulting fragments
are detected.

Biological Activity and Metabolism

While not a primary signaling molecule, 2-Ethylhexanoic acid exhibits biological activity and is
a metabolite of the common plasticizer di(2-ethylhexyl) phthalate (DEHP). Its toxicological
profile is of interest to drug development professionals.

Toxicological Profile

2-Ethylhexanoic acid is classified as a reproductive and developmental toxicant in animal
studies.[4] Exposure to high doses in pregnant rats has been shown to cause skeletal and
visceral variations in fetuses.[4]

Metabolism

In mammals, 2-Ethylhexanoic acid is metabolized in the liver. The major metabolic pathway
involves oxidation to form various hydroxylated and dicarboxylic acid derivatives, which are
then excreted in the urine, often as glucuronide conjugates.[5]
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Metabolic Pathway of 2-Ethylhexanoic Acid.

Applications

2-Ethylhexanoic acid and its derivatives have a wide range of industrial applications. Its metal
salts, such as cobalt, manganese, and zirconium 2-ethylhexanoates, are used as driers in
paints, varnishes, and inks.[2] Esters of 2-EHA are utilized as plasticizers for PVC and other
polymers, as well as synthetic lubricants. It also serves as a corrosion inhibitor in automotive
coolants and as a stabilizer in various materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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